Cas no 2138297-75-1 (2-(2,5-Difluorophenyl)-3-fluorobenzaldehyde)

• Product Name: 2-(2,5-Difluorophenyl)-3-fluorobenzaldehyde
• CAS No: 2138297-75-1
• MF: C₁₃H₇F₃O
• MW: 236.189294099808
• CID: 6006327
• PubChem ID: 165179702
• Update Time: 2025-05-24

2-(2,5-Difluorophenyl)-3-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2138297-75-1
• EN300-737095
• 2-(2,5-difluorophenyl)-3-fluorobenzaldehyde
• 2-(2,5-Difluorophenyl)-3-fluorobenzaldehyde

• Inchi： 1S/C13H7F3O/c14-9-4-5-11(15)10(6-9)13-8(7-17)2-1-3-12(13)16/h1-7H
• InChI Key： XUDSLWPTXNGXLD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C=O)=C1C1C=C(C=CC=1F)F

Computed Properties

• Exact Mass: 236.04489933g/mol
• Monoisotopic Mass: 236.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(2,5-Difluorophenyl)-3-fluorobenzaldehyde

Comprehensive Overview of 2-(2,5-Difluorophenyl)-3-fluorobenzaldehyde (CAS No. 2138297-75-1)

2-(2,5-Difluorophenyl)-3-fluorobenzaldehyde (CAS No. 2138297-75-1) is a fluorinated aromatic aldehyde with significant applications in pharmaceutical and material science research. This compound, characterized by its unique difluorophenyl and fluorobenzaldehyde moieties, has garnered attention for its potential in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. Its structural features make it a valuable intermediate for synthesizing complex organic frameworks.

The growing interest in fluorinated compounds like 2-(2,5-Difluorophenyl)-3-fluorobenzaldehyde stems from their enhanced metabolic stability and bioavailability, which are critical in modern drug design. Researchers are increasingly exploring its utility in catalysis, organic synthesis, and material engineering, aligning with trends in sustainable chemistry and green synthesis. Questions such as "How does fluorination improve drug efficacy?" or "What are the latest advancements in fluorinated aldehydes?" reflect the compound's relevance in current scientific discourse.

From a synthetic perspective, 2-(2,5-Difluorophenyl)-3-fluorobenzaldehyde is often prepared via cross-coupling reactions or selective fluorination techniques. Its electron-withdrawing properties and steric effects influence reactivity, making it a versatile building block for heterocyclic compounds. The compound's CAS number 2138297-75-1 is frequently searched in chemical databases, underscoring its importance in academic and industrial settings.

In the context of AI-driven drug discovery, 2-(2,5-Difluorophenyl)-3-fluorobenzaldehyde is a candidate for virtual screening due to its pharmacophore potential. Searches like "fluorinated aldehydes in machine learning for chemistry" highlight its intersection with cutting-edge technology. Additionally, its role in OLED materials and liquid crystals aligns with the demand for high-performance electronic components, a trending topic in material science forums.

Quality control and analytical methods for CAS No. 2138297-75-1 typically involve HPLC, NMR, and mass spectrometry, ensuring purity for research applications. The compound's stability under various conditions is another area of interest, with queries such as "storage recommendations for fluorinated benzaldehydes" being common among laboratory professionals.

In summary, 2-(2,5-Difluorophenyl)-3-fluorobenzaldehyde represents a convergence of innovation in medicinal chemistry and advanced materials. Its multifaceted applications and compatibility with emerging technologies like AI-assisted synthesis position it as a compound of enduring scientific and industrial value.